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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Diaminophenoxyethanol, and its salts such as the dihydrochloride (HCl) form (CAS No:

66422-95-5), is an aromatic amine used primarily as a coupler in permanent (oxidative) hair

dye formulations.[1][2] In these products, it reacts with a primary intermediate (developer) in the

presence of an oxidizing agent to form the final hair color.[1] Given its direct and repeated

application to the scalp and hair, a thorough understanding of its toxicological profile is

essential for safety assessment and regulatory compliance.

This technical guide provides a consolidated overview of the available safety and toxicology

data for 2,4-Diaminophenoxyethanol, focusing on key endpoints relevant to human health

risk assessment. It summarizes quantitative data from pivotal studies, details the

methodologies of those experiments, and provides visual workflows for key toxicological

evaluation processes.

Toxicological Data Summary
The following tables present quantitative data from key toxicological studies. The majority of the

testing has been conducted on the dihydrochloride salt, which is considered to have

toxicological properties comparable to other salts for risk assessment purposes.[3]
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Table 1: Acute Toxicity
Route Species Guideline Endpoint & Value

Oral Rat OECD 401 (similar)
LD50: ~1000 - 1113

mg/kg bw[1][2][4][5]

Oral Mouse Not specified
LD50: 1160 - 1745

mg/kg bw[1][6]

Table 2: Irritation & Sensitization
Endpoint Species Guideline Result

Skin Irritation Rabbit Not specified
Not irritating / Slightly

irritating[7][8]

Eye Irritation Rabbit Not specified

Not an irritant at 4%

dilution; may be an

irritant when

undiluted[2][8]

Skin Sensitization Mouse OECD 429 (LLNA)
SensitizerEC3 Value:

3.2%[2][8]

EC3 (Estimated Concentration for a 3-fold Stimulation Index)

Table 3: Genotoxicity / Mutagenicity
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Assay Type Test System
Metabolic
Activation

Guideline Result

Gene Mutation
S. typhimurium

(Ames test)
With & Without Not specified Negative[9]

Gene Mutation
V79 Chinese

hamster cells
With & Without Not specified Negative[9]

DNA Repair
HeLa cells (UDS

test)
With & Without Not specified Negative[9]

In vivo

Micronucleus
Rat bone marrow N/A Not specified Negative[1][6][8]

Table 4: Repeated Dose Toxicity
Study Type Species Guideline NOAEL

90-Day Sub-chronic

Oral (Gavage)
Rat OECD 408

20 mg/kg bw/day[2][8]

[10]

NOAEL (No-Observed-Adverse-Effect Level)

Experimental Protocols
Detailed methodologies for the pivotal studies that inform the key toxicological endpoints are

described below. These protocols are based on internationally recognized OECD guidelines.

Acute Oral Toxicity (Acute Toxic Class Method)
Guideline: Based on OECD Guideline 423.[11][12][13][14][15]

Objective: To determine the acute oral toxicity of a substance and classify it based on

lethality.

Species: Rat (e.g., Sprague-Dawley or Wistar strains).[2]

Methodology: A single dose of the test substance is administered by oral gavage to a group

of fasted animals.[2] The study proceeds in a stepwise manner using a limited number of
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animals at each step. In the study referenced, a starting dose of 1000 mg/kg body weight

was used.[2][5][6] Animals are observed for mortality, clinical signs of toxicity (e.g., changes

in behavior, piloerection, hypoactivity), and effects on body weight for up to 14 days post-

dosing.[2][3] A gross necropsy is performed on all animals at the end of the observation

period.[2][5]

Endpoint: The LD50 (Lethal Dose for 50% of animals) is estimated, which allows for hazard

classification.[11]

Skin Sensitization (Local Lymph Node Assay - LLNA)
Guideline: OECD Guideline 429.[16][17][18]

Objective: To determine the potential of a substance to induce skin sensitization by

measuring lymphocyte proliferation in the draining lymph nodes.[19]

Species: Mouse (e.g., CBA/J strain).[20]

Methodology: A minimum of three concentrations of the test substance, plus a vehicle control

and a positive control, are used.[16][17] For three consecutive days, 25 µL of the test

substance solution is applied to the dorsal surface of each ear.[20][21] Approximately 48

hours after the final application (on Day 5), a solution of ³H-methyl thymidine is injected

intravenously into all mice.[20] Five hours later (on Day 6), the animals are euthanized, and

the draining auricular lymph nodes are excised.[17][22] A single-cell suspension of lymph

node cells is prepared, and the incorporation of the radiolabel is measured by β-scintillation

counting.[17]

Endpoint: The Stimulation Index (SI) is calculated for each dose group by dividing the mean

radioactive disintegrations per minute (DPM) by the mean DPM of the vehicle control group.

A substance is classified as a sensitizer if the SI is ≥ 3. The EC3 value, the concentration

that produces an SI of 3, is calculated to measure sensitizing potency.[17][19]

90-Day Repeated Oral Toxicity Study
Guideline: OECD Guideline 408.[23][24][25][26][27]
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Objective: To provide information on potential health hazards from repeated exposure over a

prolonged period and to determine a No-Observed-Adverse-Effect Level (NOAEL).[24]

Species: Rat (e.g., Sprague-Dawley strain).[3]

Methodology: The test substance is administered daily, typically by oral gavage, to several

groups of animals (e.g., 10 males and 10 females per group) at a minimum of three graded

dose levels for 90 days.[24][26] A control group receives the vehicle only.[23] In the key study

for 2,4-Diaminophenoxyethanol HCl, doses of 4, 20, and 100 mg/kg bw/day were used.[3]

[10] Animals are observed daily for clinical signs of toxicity. Body weight and food

consumption are measured weekly.[26] Comprehensive examinations, including

ophthalmology, hematology, clinical biochemistry, and urinalysis, are conducted at specified

intervals. At the end of the 90-day period, all animals are euthanized, subjected to a full

gross necropsy, and a wide range of organs and tissues are collected for histopathological

examination.[26]

Endpoint: The NOAEL is determined as the highest dose level at which there are no

statistically or biologically significant adverse effects related to the treatment.[24]

Visualized Workflows and Pathways
The following diagrams illustrate standardized workflows relevant to the toxicological evaluation

of chemical substances.
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Phase 1: Initial Assessment & Screening
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Caption: A generalized workflow for chemical safety and toxicological assessment.
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Induction Phase
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Start: Day 0

Day 1-3:
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Day 5:
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Caption: Experimental workflow for the OECD 429 Local Lymph Node Assay (LLNA).
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Conclusion
The toxicological data for 2,4-Diaminophenoxyethanol indicates a low level of acute oral

toxicity.[1][2][4][5] It is not considered to be a skin irritant and is not an eye irritant under normal

use concentrations.[2][7][8] However, a key finding is its classification as a skin sensitizer

based on robust LLNA data, which is a critical consideration for products intended for direct

skin contact.[2][8] The substance does not show evidence of genotoxic or mutagenic potential

in a comprehensive battery of in vitro and in vivo assays.[1][6][7][8][9] A 90-day repeated oral

toxicity study in rats established a clear No-Observed-Adverse-Effect Level (NOAEL) of 20

mg/kg bw/day, which is a crucial value for conducting human health risk assessments and

establishing safe concentration limits in final consumer products.[2][8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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